Cas no 55776-82-4 (2-(3,4-Dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid
• CAS No: 55776-82-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5708766
• PubChem ID: 12604022
• Update Time: 2025-06-10

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-3-methylbutanoic acid
• 2-(3,4-dimethylphenyl)-3-methylbutanoicacid
• AKOS011839062
• 55776-82-4
• EN300-1138437
• SCHEMBL11395740
• FT-0758672
• 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H18O2/c1-8(2)12(13(14)15)11-6-5-9(3)10(4)7-11/h5-8,12H,1-4H3,(H,14,15)
• InChI Key： HMSRRWVXWSUPLW-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=C(C)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid

Recent Advances in the Study of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid (CAS: 55776-82-4)

2-(3,4-Dimethylphenyl)-3-methylbutanoic acid (CAS: 55776-82-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent literature highlights the compound's role as a key intermediate in the synthesis of more complex molecules with potential anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid exhibit promising activity in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential utility in developing novel non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, research has also investigated the compound's metabolic stability and pharmacokinetic profile. A recent preclinical study indicated that 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid has favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for clinical translation.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that certain analogs of 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid can induce apoptosis in cancer cell lines, particularly those associated with solid tumors. While these results are promising, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms of action.

In conclusion, 2-(3,4-Dimethylphenyl)-3-methylbutanoic acid (CAS: 55776-82-4) represents a versatile scaffold in medicinal chemistry with multiple therapeutic potentials. Ongoing research is focused on refining its pharmacological properties and exploring its applications in inflammation and cancer therapy. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.